Cas no 941944-31-6 (4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide
• CAS No: 941944-31-6
• MF: C₁₆H₁₇BrN₂O₄S₂
• MW: 445.351180791855
• CID: 5513637
• Update Time: 2025-08-04

4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]benzenesulfonamide
• 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide

• Inchi： 1S/C16H17BrN2O4S2/c1-12-3-6-14(19-9-2-10-24(19,20)21)11-16(12)18-25(22,23)15-7-4-13(17)5-8-15/h3-8,11,18H,2,9-10H2,1H3
• InChI Key： WGBDWMMBZJGPKB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(N3CCCS3(=O)=O)=CC=C2C)(=O)=O)=CC=C(Br)C=C1

Additional information on 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide

Comprehensive Overview of 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide (CAS No. 941944-31-6)

The compound 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide (CAS No. 941944-31-6) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazolidinone moiety and a brominated benzene ring, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide stands out for its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. Its CAS No. 941944-31-6 is often queried alongside terms like "structure-activity relationship" and "synthetic routes," reflecting the compound's relevance in optimizing drug candidates.

The thiazolidinone core in this molecule is a well-known pharmacophore, associated with antimicrobial, antiviral, and anti-diabetic properties. This aligns with global health trends, such as the search for novel antimicrobial agents amid rising antibiotic resistance. Additionally, the bromine substituent enhances its reactivity, making it a valuable intermediate in cross-coupling reactions—a hot topic in organic synthesis forums and AI-driven research platforms.

From an industrial perspective, 941944-31-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce such sulfonamides, addressing the growing demand for environmentally benign processes. This resonates with the increasing number of searches for "green synthesis of heterocycles" and "catalysis in drug development."

Analytical characterization of 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzene-1-sulfonamide typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structure, ensuring reproducibility—a key concern in pharmaceutical manufacturing. The compound’s CAS registry number (941944-31-6) is frequently cited in patents and journal articles, underscoring its commercial and academic value.

In summary, CAS No. 941944-31-6 represents a promising scaffold for multidisciplinary research. Its integration into drug discovery pipelines and material science applications highlights its adaptability to modern scientific challenges, making it a recurring subject in both literature and online searches.